Cas no 144450-58-8 (2,4-Dibromo-1,5-difluoro-3-nitrobenzene)

2,4-Dibromo-1,5-difluoro-3-nitrobenzene is a halogenated nitrobenzene derivative with a molecular formula of C6HBr2F2NO2. This compound is characterized by its high reactivity due to the presence of bromine and fluorine substituents, which enhance its utility in nucleophilic aromatic substitution reactions. The nitro group further increases its electrophilicity, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its well-defined structure and stability under controlled conditions ensure consistent performance in organic synthesis. The compound is typically handled under inert conditions due to its sensitivity to moisture and light. Proper storage and handling protocols are essential to maintain its purity and reactivity.

2,4-Dibromo-1,5-difluoro-3-nitrobenzene structure

144450-58-8 structure

Product Name:2,4-Dibromo-1,5-difluoro-3-nitrobenzene

CAS No:144450-58-8

MF:C₆HBr₂F₂NO₂

MW:316.882447004318

MDL:MFCD22681519

CID:2093277

PubChem ID:56973647

Update Time:2025-10-20

2,4-Dibromo-1,5-difluoro-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- 2,4-Dibromo-1,5-difluoro-3-nitrobenzene
- 2,6-dibromo-3,5-difluoronitrobenzene
- Benzene, 2,4-dibromo-1,5-difluoro-3-nitro-
- 2,6-dibromo-3,5-difluoro-1-nitrobenzene
- WT361
- AK167200
- 1,3-Dibromo-4,6-difluoro-2-nitrobenzene
- SY060773
- DB-163515
- MFCD22681519
- 144450-58-8
- SCHEMBL25244244
- DTXSID20719945
- AKOS025287142
- CS-0161522
- DS-9241
- s10828
- MDL： MFCD22681519
- Inchi： 1S/C6HBr2F2NO2/c7-4-2(9)1-3(10)5(8)6(4)11(12)13/h1H
- InChI Key： FHUKPGATLLJKLN-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(=C(C=1[N+](=O)[O-])Br)F)F

Computed Properties

Exact Mass: 316.83216g/mol
Monoisotopic Mass: 314.83421g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 45.8
XLogP3: 3.3

2,4-Dibromo-1,5-difluoro-3-nitrobenzene Pricemore >>

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